Cas no 58534-72-8 (estrone 3-hemisuccinate)

• Product Name: estrone 3-hemisuccinate
• CAS No: 58534-72-8
• MF: C₂₂H₂₆O₅
• MW: 370.438847064972
• CID: 948640
• PubChem ID: 11870499
• Update Time: 2025-06-08

estrone 3-hemisuccinate Chemical and Physical Properties

Names and Identifiers

• estrone 3-hemisuccinate
• 1,3,5(10)-ESTRATRIEN-3-OL-17-ONE 3-HEMISUCCINATE
• 4-[[(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoic acid
• estrone hemisuccinate
• AKOS024282437
• 58534-72-8
• CHEMBL3116120
• Estrone 3-hemisuccinate, ~95%
• 4-((8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yloxy)-4-oxobutanoic acid
• DTXSID80474523
• SCHEMBL8903503
• ST056227
• 1,3,5(10)-Estratrien-3-ol-17-one hemisuccinate

• MDL： MFCD00056412
• Inchi： 1S/C22H26O5/c1-22-11-10-16-15-5-3-14(27-21(26)9-8-20(24)25)12-13(15)2-4-17(16)18(22)6-7-19(22)23/h3,5,12,16-18H,2,4,6-11H2,1H3,(H,24,25)/t16-,17-,18+,22+/m1/s1
• InChI Key： VSHNBNRUBKFQCR-QLDGJZPUSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 370.17800
• Monoisotopic Mass: 370.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67000
• LogP: 3.88200

estrone 3-hemisuccinate Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on estrone 3-hemisuccinate

Recent Advances in Estrone 3-Hemisuccinate (CAS: 58534-72-8) Research: A Comprehensive Review

Estrone 3-hemisuccinate (CAS: 58534-72-8), a derivative of the naturally occurring estrogen estrone, has garnered significant attention in recent years due to its potential applications in hormone therapy, drug delivery systems, and biochemical research. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in the field of chemical biology and medicine.

Recent studies have highlighted the role of estrone 3-hemisuccinate as a key intermediate in the synthesis of more complex estrogen derivatives. Its hemisuccinate moiety enhances solubility and bioavailability, making it a valuable candidate for drug formulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the delivery of estrogen-based therapies, particularly in cases where traditional formulations face challenges related to stability and absorption.

In addition to its pharmaceutical applications, estrone 3-hemisuccinate has been investigated for its role in biochemical assays. Researchers have utilized this compound as a standard in mass spectrometry and chromatography studies to quantify estrogen levels in biological samples. The precision and reliability of estrone 3-hemisuccinate in these analytical techniques underscore its importance in both clinical and research settings.

One of the most groundbreaking developments involves the use of estrone 3-hemisuccinate in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its conjugation with nanoparticles to enhance the specificity and efficacy of hormone therapies for breast cancer. The study reported a significant reduction in off-target effects and improved therapeutic outcomes, paving the way for next-generation treatments.

Despite these advancements, challenges remain in the large-scale production and standardization of estrone 3-hemisuccinate. Variations in synthesis protocols can lead to differences in purity and yield, impacting its reproducibility in research and industrial applications. Ongoing efforts are focused on optimizing synthetic routes and establishing robust quality control measures to address these issues.

Looking ahead, the potential of estrone 3-hemisuccinate extends beyond its current applications. Emerging research suggests its utility in developing novel biosensors and as a scaffold for designing estrogen receptor modulators with tailored properties. Collaborative efforts between academia and industry are expected to drive innovation in this space, further unlocking the compound's therapeutic and diagnostic potential.

In conclusion, estrone 3-hemisuccinate (CAS: 58534-72-8) represents a versatile and promising compound in the realm of chemical biology and medicine. Its unique properties and diverse applications make it a focal point for ongoing research, with the potential to revolutionize hormone-based therapies and diagnostic tools. Continued exploration and investment in this area are essential to fully realize its benefits and address existing challenges.